2-(2-oxo-2-phenylethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 8-(4-methylphenyl)-2-phenacyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C20H18N4O3/c1-14-7-9-16(10-8-14)22-11-12-23-18(26)19(27)24(21-20(22)23)13-17(25)15-5-3-2-4-6-15/h2-10H,11-13H2,1H3
• InChI Key: SMGXNOXGGGTCSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)C4=CC=CC=C4
• Molecular Formula: C20H18N4O3
• Molecular Weight: 362.4 g/mol

Description

2-(2-oxo-2-phenylethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C20H18N4O3 and its molecular weight is 362.389. The purity is usually 95%.
BenchChem offers high-quality 2-(2-oxo-2-phenylethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-oxo-2-phenylethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Antiviral Activity : A study by Kim et al. (1978) describes the chemical synthesis of similar compounds with bridgehead nitrogen atoms. These compounds showed moderate activity against rhinovirus at nontoxic dosage levels, indicating potential antiviral applications.

• Applications in Supramolecular Chemistry : According to Kravchenko et al. (2018), glycolurils and their analogues, which include compounds similar to the one , find applications in various fields like pharmacology and supramolecular chemistry. They are used as building blocks in the latter, highlighting their importance in scientific research.

• Functionalized Tetrahydropyridines : A study by Wasilewska et al. (2011) on the synthesis of highly functionalized tetrahydropyridines, a class to which this compound belongs, shows potential biological activity. This suggests its relevance in biochemistry and pharmacology.

• Synthesis of Polycyclic Pyridones : Viktorova et al. (2023) Viktorova et al. (2023) discuss the synthesis of novel building blocks for biologically important polycyclic pyridones. This indicates the compound's utility in developing new biologically active molecules.

• New Drug-like Heterocyclic Scaffold : Tzvetkov et al. (2012) Tzvetkov et al. (2012) synthesized dihydroimidazo[5,1-c][1,2,4]triazine-3,6(2H,4H)-dione derivatives, indicating the potential of such compounds in creating new drug-like scaffolds.

• Potential for Anti-Protozoal Activity : Dürüst et al. (2012) Dürüst et al. (2012) synthesized a series of novel heterocyclic compounds showing anti-protozoal activity. This demonstrates the potential therapeutic applications of such compounds in treating protozoal infections.

• Carbon Dioxide Capture : Sekizkardes et al. (2014) Sekizkardes et al. (2014) discuss the synthesis of triazine-based polymers for highly selective carbon dioxide capture, suggesting environmental applications.